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Compound of Interest

Compound Name: dl-Alanyl-dl-valine

Cat. No.: B162794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of dl-
Alanyl-dl-valine (CAS No. 1999-46-8), ensuring the safety of laboratory personnel and

compliance with environmental regulations. The following procedures are based on available

safety data sheets and general laboratory best practices.

Key Chemical Information and Handling
For safe handling and disposal, it is crucial to be aware of the fundamental properties of dl-
Alanyl-dl-valine.
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Property Information

Chemical Name dl-Alanyl-dl-valine

CAS Number 1999-46-8[1]

Synonyms

H-DL-Ala-DL-Val-OH, 2-(2-

aminopropanoylamino)-3-methylbutanoic acid[1]

[2]

Appearance White to almost white powder or crystals[1]

Recommended Use Industrial and scientific research[2]

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated place.[2] Recommended

storage temperature is -20°C.[1]

Water Hazard Class (WGK) 3 (Germany)[1]

Disposal Procedures
The proper disposal of dl-Alanyl-dl-valine depends on whether it is contaminated with other

hazardous materials. Always handle the substance in a well-ventilated area and wear

appropriate personal protective equipment (PPE), including safety goggles and gloves.[2]

Step 1: Waste Identification and Segregation

Non-Contaminated Waste: Pure, uncontaminated dl-Alanyl-dl-valine.

Contaminated Waste: dl-Alanyl-dl-valine mixed with other chemicals, solvents, or

hazardous materials.

Step 2: Disposal of Non-Contaminated dl-Alanyl-dl-valine

Collection: Carefully collect the solid waste. Avoid the formation of dust.[2]

Containerization: Place the collected material in a suitable, closed, and clearly labeled

container for disposal.[2]
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Disposal: Arrange for disposal in accordance with all applicable local, state, and federal laws

and regulations.[2] Do not let the product enter drains.

Step 3: Disposal of Contaminated dl-Alanyl-dl-valine

Hazard Assessment: Identify the hazards associated with all contaminants in the mixture.

The disposal method will be determined by the most hazardous component.

Segregation: Keep contaminated waste separate from non-hazardous waste.

Containerization: Place the contaminated waste in a sealed, leak-proof container that is

compatible with all chemical components of the waste.

Labeling: Clearly label the container as "Hazardous Waste" and list all chemical constituents.

Disposal: Dispose of the hazardous waste through a licensed waste disposal company,

adhering to all local, state, and federal regulations.

Step 4: Disposal of Empty Containers

Triple Rinse: Rinse the empty container with a suitable solvent (e.g., water or ethanol) three

times.

Rinsate Collection: Collect the rinsate as chemical waste and dispose of it according to the

procedures for the solvent used.

Container Disposal: Once decontaminated, the container can be disposed of in the regular

laboratory trash, unless institutional guidelines or local regulations specify otherwise.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of dl-
Alanyl-dl-valine.
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Disposal Workflow for dl-Alanyl-dl-valine

Start: dl-Alanyl-dl-valine Waste

Is the waste contaminated
with hazardous chemicals?

Non-Contaminated Waste

No

Contaminated Waste

Yes

Collect in a labeled,
sealed container.

Assess hazards of all
components.

Dispose according to local,
state, and federal regulations.

End of Disposal Process

Collect in a labeled,
'Hazardous Waste' container.

Dispose through a licensed
waste disposal service.

Click to download full resolution via product page

Caption: Decision-making workflow for the proper disposal of dl-Alanyl-dl-valine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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